Cas no 63165-49-1 (Benzoic acid, 2,3,4,6-tetrabromo-5-fluoro-)

Benzoic acid, 2,3,4,6-tetrabromo-5-fluoro- structure
63165-49-1 structure
Product Name:Benzoic acid, 2,3,4,6-tetrabromo-5-fluoro-
CAS No:63165-49-1
MF:C7HBr4FO2
MW:455.696042776108
CID:1645767
Update Time:2024-09-12

Benzoic acid, 2,3,4,6-tetrabromo-5-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,3,4,6-tetrabromo-5-fluoro-
    • Inchi: 1S/C7HBr4FO2/c8-2-1(7(13)14)3(9)6(12)5(11)4(2)10/h(H,13,14)
    • InChI Key: ZFRXOEMMLSAXHG-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=C(Br)C(F)=C(Br)C(Br)=C1Br

Computed Properties

  • Exact Mass: 451.66923

Experimental Properties

  • Density: 2.666±0.06 g/cm3(Predicted)
  • Melting Point: 196-198 °C
  • Boiling Point: 397.9±42.0 °C(Predicted)
  • PSA: 37.3
  • pka: 0.54±0.10(Predicted)
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